Cas no 1422957-18-3 (3-Methyl-4-pyrazol-1-ylphenol)

• Product Name: 3-Methyl-4-pyrazol-1-ylphenol
• CAS No: 1422957-18-3
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 2113713
• Update Time: 2023-08-04

3-Methyl-4-pyrazol-1-ylphenol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(1H-pyrazol-1-yl)Phenol
• 3-Methyl-4-pyrazol-1-ylphenol

• Inchi： 1S/C10H10N2O/c1-8-7-9(13)3-4-10(8)12-6-2-5-11-12/h2-7,13H,1H3
• InChI Key： MWQJSXZVKJBTTB-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C)C=1)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 38